Cas no 2060043-50-5 (1-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3,5-dimethyl-6-oxa-3-azabicyclo3.1.0hexane)

• Product Name: 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3,5-dimethyl-6-oxa-3-azabicyclo3.1.0hexane
• CAS No: 2060043-50-5
• MF: C₁₀H₁₄BrN₃O
• MW: 272.141661167145
• MDL: MFCD30477721
• CID: 5183368
• PubChem ID: 137702127
• Update Time: 2025-07-09

1-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3,5-dimethyl-6-oxa-3-azabicyclo3.1.0hexane Chemical and Physical Properties

Names and Identifiers

• 6-Oxa-3-azabicyclo[3.1.0]hexane, 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3,5-dimethyl-
• 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3,5-dimethyl-6-oxa-3-azabicyclo3.1.0hexane

• MDL： MFCD30477721
• Inchi： 1S/C10H14BrN3O/c1-9-5-13(2)6-10(9,15-9)8-7(11)4-12-14(8)3/h4H,5-6H2,1-3H3
• InChI Key： ZRBNTPPDRJTNGO-UHFFFAOYSA-N
• SMILES： C12(C3N(C)N=CC=3Br)C(C)(O1)CN(C)C2

Additional information on 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3,5-dimethyl-6-oxa-3-azabicyclo3.1.0hexane

Introduction to 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3,5-dimethyl-6-oxa-3-azabicyclo[3.1.0]hexane (CAS No. 2060043-50-5)

1-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3,5-dimethyl-6-oxa-3-azabicyclo[3.1.0]hexane, with the CAS number 2060043-50-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique bicyclic structure and the presence of a brominated pyrazole moiety, which confers it with a range of potential biological activities and therapeutic applications.

The chemical structure of 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3,5-dimethyl-6-oxa-3-azabicyclo[3.1.0]hexane is composed of a 6-membered ring containing an oxygen and a nitrogen atom, fused with a 3-membered ring. The presence of the bromine atom in the pyrazole ring is particularly noteworthy, as it can influence the compound's reactivity and binding properties to various biological targets. The dimethyl substitutions further enhance the compound's stability and solubility, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3,5-dimethyl-6-oxa-3-azabicyclo[3.1.0]hexane in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving neurodegenerative processes. Research has shown that this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like Alzheimer's disease and Parkinson's disease.

In addition to its potential in neurology, 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3,5-dimethyl-6-oxa-3-azabicyclo[3.1.0]hexane has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that it can effectively reduce inflammation by inhibiting key pro-inflammatory cytokines and enzymes, such as TNF-alpha and COX-2. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(4-bromo-1-methyl-1H-pyrazol-5-y l)-3,5-dimethyl -6 -oxa -3 -azabicyclo [3 . 1 . 0 ] hexane has been extensively studied to ensure its suitability for clinical use. Results from these studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, which are crucial factors for its development as an oral medication.

Toxicity assessments have also been conducted to evaluate the safety profile of 1-(4-bromo - 1 -methyl - 1 H -pyrazol - 5 - yl ) - 3 , 5 - dimethyl - 6 - oxa - 3 - azabicyclo [ 3 . 1 . 0 ] hexane. These studies have shown that it has a low toxicity profile at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety in human subjects.

The synthesis of 1-(4-bromo - 1 -methyl - 1 H -pyrazol - 5 - yl ) - 3 , 5 - dimethyl - 6 - oxa - 3 - azabicyclo [ 3 . 1 . 0 ] hexane involves several steps, including the formation of the pyrazole ring and subsequent functionalization to introduce the bromine atom and dimethyl groups. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

In conclusion, 1-(4-bromo - 1 -methyl - 1 H -pyrazol - 5 - yl ) - 3 , 5 - dimethyl - 6 - oxa - 3 - azabicyclo [ 3 . 1 . 0 ] hexane (CAS No. 2060043-50-5) represents a promising compound with diverse therapeutic potentials. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.